Cas no 1087792-05-9 (N-(2-Methoxyphenyl)methyl-1H-imidazole-1-carboxamide)
N-(2-Methoxyphenyl)methyl-1H-imidazole-1-carboxamide is a synthetic organic compound featuring a carboxamide linkage between a 2-methoxyphenylmethyl group and an imidazole ring. This structure confers versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy group enhances solubility and electronic properties, while the imidazole moiety offers coordination potential for metal-binding applications. Its stability under standard conditions and compatibility with further functionalization make it suitable for research in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive molecules. The compound is typically handled under controlled conditions to ensure purity and reactivity for specialized synthetic pathways.
1087792-05-9 structure
Product Name:N-(2-Methoxyphenyl)methyl-1H-imidazole-1-carboxamide
CAS No:1087792-05-9
MF:C12H13N3O2
MW:231.250522375107
MDL:MFCD11099392
CID:5054239
PubChem ID:39869460
Update Time:2025-05-28
N-(2-Methoxyphenyl)methyl-1H-imidazole-1-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-[(2-methoxyphenyl)methyl]-1H-imidazole-1-carboxamide
- N-(2-methoxybenzyl)-1H-imidazole-1-carboxamide
- NE60944
- N-[(2-methoxyphenyl)methyl]imidazole-1-carboxamide
- N-(2-Methoxyphenyl)methyl-1H-imidazole-1-carboxamide
-
- MDL: MFCD11099392
- Inchi: 1S/C12H13N3O2/c1-17-11-5-3-2-4-10(11)8-14-12(16)15-7-6-13-9-15/h2-7,9H,8H2,1H3,(H,14,16)
- InChI Key: SGXBLRXCFMZCSP-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1CNC(N1C=NC=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 260
- XLogP3: 1.2
- Topological Polar Surface Area: 56.2
N-(2-Methoxyphenyl)methyl-1H-imidazole-1-carboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2-Methoxyphenyl)methyl-1H-imidazole-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-29632-0.05g |
N-[(2-methoxyphenyl)methyl]-1H-imidazole-1-carboxamide |
1087792-05-9 | 75.0% | 0.05g |
$66.0 | 2025-03-19 | |
| Enamine | EN300-29632-0.1g |
N-[(2-methoxyphenyl)methyl]-1H-imidazole-1-carboxamide |
1087792-05-9 | 75.0% | 0.1g |
$98.0 | 2025-03-19 | |
| Enamine | EN300-29632-0.25g |
N-[(2-methoxyphenyl)methyl]-1H-imidazole-1-carboxamide |
1087792-05-9 | 75.0% | 0.25g |
$142.0 | 2025-03-19 | |
| Enamine | EN300-29632-0.5g |
N-[(2-methoxyphenyl)methyl]-1H-imidazole-1-carboxamide |
1087792-05-9 | 75.0% | 0.5g |
$271.0 | 2025-03-19 | |
| Enamine | EN300-29632-1.0g |
N-[(2-methoxyphenyl)methyl]-1H-imidazole-1-carboxamide |
1087792-05-9 | 75.0% | 1.0g |
$371.0 | 2025-03-19 | |
| Enamine | EN300-29632-2.5g |
N-[(2-methoxyphenyl)methyl]-1H-imidazole-1-carboxamide |
1087792-05-9 | 75.0% | 2.5g |
$726.0 | 2025-03-19 | |
| Enamine | EN300-29632-5.0g |
N-[(2-methoxyphenyl)methyl]-1H-imidazole-1-carboxamide |
1087792-05-9 | 75.0% | 5.0g |
$1075.0 | 2025-03-19 | |
| Enamine | EN300-29632-10.0g |
N-[(2-methoxyphenyl)methyl]-1H-imidazole-1-carboxamide |
1087792-05-9 | 75.0% | 10.0g |
$1593.0 | 2025-03-19 | |
| TRC | B487308-25mg |
N-[(2-Methoxyphenyl)methyl]-1H-imidazole-1-carboxamide |
1087792-05-9 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B487308-50mg |
N-[(2-Methoxyphenyl)methyl]-1H-imidazole-1-carboxamide |
1087792-05-9 | 50mg |
$ 95.00 | 2022-06-07 |
N-(2-Methoxyphenyl)methyl-1H-imidazole-1-carboxamide Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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